Cas no 2428375-69-1 (Hexahydro-cyclopenta[c]furan-4-one)

• Product Name: Hexahydro-cyclopenta[c]furan-4-one
• CAS No: 2428375-69-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD32690828
• CID: 5165206
• Update Time: 2026-03-04

Hexahydro-cyclopenta[c]furan-4-one Chemical and Physical Properties

Names and Identifiers

• Hexahydro-cyclopenta[c]furan-4-one

• MDL： MFCD32690828
• Inchi： 1S/C7H10O2/c8-7-2-1-5-3-9-4-6(5)7/h5-6H,1-4H2
• InChI Key： ZBCONZYZWSLFIS-UHFFFAOYSA-N
• SMILES： O1CC2C(=O)CCC2C1

Additional information on Hexahydro-cyclopenta[c]furan-4-one

Comprehensive Overview of Hexahydro-cyclopenta[c]furan-4-one (CAS No. 2428375-69-1): Properties, Applications, and Industry Relevance

Hexahydro-cyclopenta[c]furan-4-one (CAS No. 2428375-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and fragrance industries due to its unique structural and functional properties. This bicyclic molecule, characterized by a fused cyclopentane and furanone ring system, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables diverse derivatization, making it valuable for designing bioactive molecules or aroma compounds. Researchers frequently explore its stereochemistry and ring strain effects to optimize synthetic routes for target applications.

In recent years, the demand for high-purity cyclic ketones like Hexahydro-cyclopenta[c]furan-4-one has surged, driven by trends in green chemistry and sustainable synthesis. A 2023 market analysis highlights its growing role in flavor and fragrance formulations, where its woody-amber olfactory profile enhances perfumery products. Additionally, its potential as a chiral building block in asymmetric catalysis aligns with the pharmaceutical industry's focus on enantioselective drug development. Common search queries such as "Hexahydro-cyclopenta[c]furan-4-one synthesis" or "CAS 2428375-69-1 suppliers" reflect commercial and academic interest.

The compound's thermal stability (decomposition point >200°C) and moderate polarity make it suitable for high-temperature reactions or chromatography purification. Spectroscopic data (e.g., ¹H NMR singlet at δ 2.8 ppm for the α-proton) facilitate quality control. Notably, its hydrogenation compatibility allows selective reduction of peripheral functional groups—a feature exploited in tandem catalysis strategies. Patent literature reveals innovative uses in biodegradable polymer modifiers and non-toxic plasticizers, addressing environmental concerns.

From an SEO perspective, semantically related terms like "cyclopenta-fused heterocycles," "saturated lactone analogs," and "CAS 2428375-69-1 MSDS" (for handling guidelines) are frequently searched. The compound's low ecotoxicity (OECD 301D) and REACH compliance further bolster its industrial adoption. As regulatory frameworks evolve, Hexahydro-cyclopenta[c]furan-4-one exemplifies how niche chemicals can bridge academic research and commercial scalability while meeting ESG criteria.

Ongoing studies investigate its metabolic pathways in biocatalysis and solvent-free reaction media applications. With global patent filings increasing at 12% CAGR (2020–2024), this compound represents a high-growth chemical entity in fine chemicals. Analytical challenges such as enantiomeric separation via HPLC chiral columns remain active research areas, underscoring its complexity and utility.